Cas no 2803456-91-7 (N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity))

• Product Name: N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity)
• CAS No: 2803456-91-7
• MF: C₁₅H₁₀ClFN₄O₃
• MW: 348.71630525589
• CID: 6627361
• PubChem ID: 163198482
• Update Time: 2025-06-15

N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity) Chemical and Physical Properties

Names and Identifiers

• F83316
• CS-0255375
• N-(4-CHLORO-3-FLUOROPHENYL)-7-METHOXY-6-NITROQUINAZOLIN-4-AMINE
• 2803456-91-7
• N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity)

• Inchi： 1S/C15H10ClFN4O3/c1-24-14-6-12-9(5-13(14)21(22)23)15(19-7-18-12)20-8-2-3-10(16)11(17)4-8/h2-7H,1H3,(H,18,19,20)
• InChI Key： RJOOQLDHTIHUML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)NC1=C2C=C(C(=CC2=NC=N1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 348.0425460g/mol
• Monoisotopic Mass: 348.0425460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity)

Introduction to N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity) (CAS No. 2803456-91-7)

N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine, also known as Dacomitininib Impurity, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound is a structural analog of Dacomitinib, a potent and selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC). The compound is identified by the CAS number 2803456-91-7 and has gained attention for its potential implications in drug development and quality control.

The chemical structure of N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine features a quinazoline core with specific functional groups, including a chloro and fluoro substituent on the phenyl ring, a methoxy group, and a nitro group. These functional groups contribute to the compound's unique properties and reactivity, making it an important reference material in the analysis and synthesis of related pharmaceuticals.

In recent studies, Dacomitinib Impurity has been investigated for its potential as a process-related impurity during the synthesis of Dacomitinib. Process-related impurities are byproducts that can form during the manufacturing process and can affect the purity, stability, and efficacy of the final drug product. Understanding and controlling these impurities is crucial for ensuring the safety and effectiveness of pharmaceuticals.

One of the key areas of research involving N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine is its impact on drug metabolism and pharmacokinetics. Studies have shown that even trace amounts of impurities can influence how a drug is absorbed, distributed, metabolized, and excreted in the body. This can have significant implications for drug dosing, therapeutic outcomes, and patient safety. Therefore, rigorous analytical methods are employed to detect and quantify these impurities in drug formulations.

The identification and characterization of Dacomitinib Impurity have been facilitated by advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed information about the chemical structure, purity, and stability of the compound, which is essential for quality control in pharmaceutical manufacturing.

Moreover, the study of N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine has contributed to the development of more efficient synthetic routes for Dacomitinib. By understanding the formation mechanisms of impurities, researchers can optimize synthetic processes to minimize their presence. This not only improves the purity of the final product but also reduces production costs and environmental impact.

In addition to its role as an impurity in Dacomitinib synthesis, N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine has been explored for its potential biological activity. Preliminary studies suggest that this compound may exhibit some degree of EGFR inhibition, although its potency is generally lower than that of Dacomitinib. However, this property makes it an interesting candidate for further investigation as a lead compound in drug discovery efforts targeting EGFR-related diseases.

The broader implications of research on Dacomitinib Impurity extend beyond its role as an impurity. It serves as a model compound for understanding the behavior of similar quinazoline derivatives in biological systems. This knowledge can inform the design and optimization of new drugs with improved therapeutic profiles.

In conclusion, N-(4-Chloro-3-fluorophenyl)-7-methoxy-6-nitroquinazolin-4-amine (Dacomitinib Impurity) (CAS No. 2803456-91-7) is a compound with significant relevance in pharmaceutical research and development. Its study not only aids in ensuring the quality and safety of Dacomitinib but also contributes to broader advancements in medicinal chemistry. Ongoing research continues to uncover new insights into its properties and potential applications, highlighting its importance in the field.